Methyl 4,5-dimethoxy-2-[[5-(phenylsulfanylmethyl)furan-2-carbonyl]amino]benzoate

• IUPAC Name: methyl 4,5-dimethoxy-2-[[5-(phenylsulfanylmethyl)furan-2-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H21NO6S/c1-26-19-11-16(22(25)28-3)17(12-20(19)27-2)23-21(24)18-10-9-14(29-18)13-30-15-7-5-4-6-8-15/h4-12H,13H2,1-3H3,(H,23,24)
• InChI Key: LHYYWVXXVAKPSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)C2=CC=C(O2)CSC3=CC=CC=C3)OC
• Molecular Formula: C22H21NO6S
• Molecular Weight: 427.5 g/mol
• CAS No.: 831186-15-3

Description

Methyl 4,5-dimethoxy-2-[[5-(phenylsulfanylmethyl)furan-2-carbonyl]amino]benzoate is a useful research compound. Its molecular formula is C22H21NO6S and its molecular weight is 427.47. The purity is usually 95%.
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Scientific Research Applications

Photocatalytic Degradation

Methyl 4,5-dimethoxy-2-[[5-(phenylsulfanylmethyl)furan-2-carbonyl]amino]benzoate and its related compounds have been studied for their photocatalytic degradation properties. For instance, the photocatalytic degradation of methyl parathion, a structurally related compound, in aqueous TiO2 suspensions shows promising results. This process involves the identification of intermediate organic reaction products and aims at the mineralization of organic chemical species, with implications for environmental remediation and the detoxification of hazardous substances (Moctezuma et al., 2007).

Synthetic Studies for Medicinal Chemistry

In the realm of medicinal chemistry, the synthesis and evaluation of novel compounds based on the structural framework of this compound have shown significant promise. Schiff bases derived from 4-amino-5-(3,5-dimethoxy-phenyl)-4H-1,2,4-triazol-3-thiol have been synthesized and evaluated for their antifungal activity. These studies contribute to the development of new therapeutic agents, particularly in addressing drug-resistant fungal infections (Moorthy et al., 2017).

Renewable Chemical Feedstocks

Research into renewable chemical feedstocks has also been enriched by studies on compounds like this compound. For example, the Diels–Alder and dehydrative aromatization reactions between ethylene and biomass-derived furans catalyzed by Lewis acid molecular sieves offer pathways to biobased terephthalic acid precursors. This line of research is pivotal for developing sustainable, biobased alternatives to petrochemical feedstocks, contributing to the green chemistry paradigm (Pacheco et al., 2015).

Confinement Effects on Drug Analogues

The effect of nanocavity confinement on the relaxation of anesthetic analogues, including those structurally related to this compound, underscores the significance of physical chemistry in drug delivery systems. Studies have shown that upon encapsulation, emission intensity and fluorescence lifetime increase, suggesting that the hydrophobic effect of nanocages significantly impacts the photophysical behavior of guest molecules. This research is relevant to understanding the dynamics of drug-photochemistry within confined spaces, which could lead to more efficient drug delivery mechanisms (Tormo et al., 2005).